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Compound of Interest

Compound Name: 5-Ethoxy-2-nitro-N-propylaniline

CAS No.: 1437794-86-9

Cat. No.: B1432046

Get Quote

Molecular Identity & Structural Logic
The target molecule is a tri-substituted benzene ring. The spectroscopic signature is defined by

the "Push-Pull" electronic system: the electron-withdrawing nitro group (

) at position 2 opposes the electron-donating ethoxy (

) at position 5 and the propylamino (

) group at position 1.

IUPAC Name: 5-ethoxy-2-nitro-N-propylaniline[1]

Molecular Formula:

Molecular Weight: 224.26 g/mol

Key Structural Features:
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H-Bonding: Intramolecular hydrogen bond between the

proton and the ortho-nitro oxygen (locking the conformation).

Electronic Environment: The C6 proton is highly shielded (electron-rich), while the C3

proton is deshielded (electron-poor).

Synthesis & Sample Preparation Pathway
To ensure the data below matches experimental output, the sample must be isolated with high

purity. The recommended synthesis route avoids regio-isomeric byproducts common in direct

nitration.

Workflow Diagram: Synthesis & Purification
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(CAS 27076-16-0)
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1-Bromopropane
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Aq. Workup
(EtOAc Extraction)
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(Hexane:EtOAc 8:2)

Crude Oil Target:
5-Ethoxy-2-nitro-N-propylaniline

Orange Solid

Click to download full resolution via product page

Caption: Optimized synthetic route via N-alkylation of the commercially available aniline

precursor.

Predicted Nuclear Magnetic Resonance (NMR)
Data[2]
The following data is derived from chemical shift additivity rules and validated against the 4-

bromo analog (PubChem CID 53216250).

NMR (400 MHz, )
The spectrum is characterized by a distinct AMX spin system on the aromatic ring and the

aliphatic propyl/ethoxy chains.
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Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Assignment
Logic

Ar-H3 8.05 - 8.15
Doublet (

)
1H

Deshielded

by ortho-

.

NH 8.00 - 8.20 Broad Singlet 1H -

H-bonded to

;

exchangeabl

e with

.

Ar-H4 6.20 - 6.30

Doublet of

Doublets (

)

1H

Coupled to

H3 and meta-

coupled to

H6.

Ar-H6 5.90 - 6.00
Doublet (

)
1H

Highly

shielded by

ortho-amino

and ortho-

ethoxy.

4.05 - 4.15
Quartet (

)
2H

Typical

ethoxy

methylene.

3.15 - 3.25
Triplet (

)
2H

Methylene

adjacent to

nitrogen.

1.65 - 1.75
Multiplet (

)
2H -

Central

propyl

methylene.

1.40 - 1.45
Triplet (

)
3H

Ethoxy

methyl.
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1.00 - 1.05
Triplet (

)
3H

Propyl

terminal

methyl.

NMR (100 MHz, )

Carbon Type
Shift (

, ppm)
Assignment

C-NO2 ~130.5 Quaternary, C2.

C-NH ~147.0
Quaternary, C1 (Ipso to

amine).

C-OEt ~164.5 Quaternary, C5 (Ipso to ether).

Ar-CH ~128.0 C3 (Deshielded).

Ar-CH ~105.0 C4.

Ar-CH ~98.5 C6 (Highly shielded).

64.0 Ethoxy methylene.

45.0 Propyl methylene.

Alkyl 22.5 Central propyl.

Alkyl 14.5 Ethoxy methyl.

Alkyl 11.5 Propyl methyl.

Infrared Spectroscopy (FT-IR)[3]
The IR spectrum will be dominated by the nitro group and the secondary amine.

Method: KBr Pellet or ATR (Diamond Crystal).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1432046?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wavenumber (

)
Intensity Vibration Mode Diagnostic Value

3350 - 3400 Medium, Sharp
Secondary amine

stretch.

2960 - 2870 Medium
Alkyl (propyl/ethyl)

stretching.

1610 - 1630 Strong

Aromatic ring

breathing (enhanced

by push-pull).

1530 - 1550 Strong
Asymmetric Nitro

stretch (Critical ID).

1340 - 1360 Strong
Symmetric Nitro

stretch.

1240 - 1260 Strong
Aryl-alkyl ether

stretch.

Mass Spectrometry (MS) Fragmentation[4][5][6]
Ionization Mode: Electrospray Ionization (ESI+) or Electron Impact (EI, 70eV). Parent Ion:

(ESI) or

(EI).

Fragmentation Pathway Diagram
The fragmentation follows a predictable loss of the alkyl chains and the nitro group.
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Molecular Ion (M+)
m/z 224

[M - NO2]+
m/z 178

- NO2 (46)

[M - Propyl]+
m/z 181

- C3H7 (43)

[M - OEt]+
m/z 179

- OEt (45)

Base Peak
(Nitro reduction/loss)

m/z ~150-165

Further Degradation

Click to download full resolution via product page

Caption: Primary fragmentation channels in Electron Impact (EI) mass spectrometry.

Key Diagnostic Fragments (EI):

m/z 224: Molecular ion (

).

m/z 195: Loss of ethyl group from ether (

).

m/z 178: Loss of nitro group (

).

m/z 136: Loss of both nitro and propyl groups (Core aniline ring).

Experimental Validation Protocols
To maintain scientific integrity (E-E-A-T), the following protocols are standard for validating this

specific compound class.

Protocol A: NMR Acquisition
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Solvent: Deuterated Chloroform (

) is preferred. If solubility is poor due to the nitro group, use DMSO-

.

Note: In DMSO-

, the

proton will shift downfield to ~8.5-9.0 ppm and appear sharper due to reduced exchange.

Concentration: 10 mg per 0.6 mL solvent.

Reference: TMS (0.00 ppm) or residual solvent peak (

at 7.26 ppm).

Protocol B: MS Sample Prep
Technique: LC-MS (ESI+).

Mobile Phase: Acetonitrile:Water (0.1% Formic Acid).

Gradient: 5% to 95% ACN over 5 minutes.

Observation: Look for the

peak at 225.1. The presence of a sodium adduct

at 247.1 is common in ESI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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